1-(1-Cyclopropanecarbonylpiperidin-4-yl)-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C14H18F3N3O3/c15-14(16,17)8-20-11(21)7-19(13(20)23)10-3-5-18(6-4-10)12(22)9-1-2-9/h9-10H,1-8H2
• InChI Key: OSNIBFLZNUQBLK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC(CC2)N3CC(=O)N(C3=O)CC(F)(F)F
• Molecular Formula: C14H18F3N3O3
• Molecular Weight: 333.31 g/mol

Description

1-(1-Cyclopropanecarbonylpiperidin-4-yl)-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C14H18F3N3O3 and its molecular weight is 333.311. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential

1-(1-Cyclopropanecarbonylpiperidin-4-yl)-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione has been studied for its pharmacological potential, particularly as a cannabinoid CB2 receptor agonist. In a study, it was characterized using in vitro and in vivo models, which suggested its potential application in preventing cisplatin-induced nephrotoxicity (Mukhopadhyay et al., 2016).

Chemical Behavior and Synthesis

The compound has been the subject of research focusing on its chemical behavior and synthesis. For instance, its derivatives, 1,3-Diaryl-5-(hydroxyimino)imidazolidine-2,4-diones, were synthesized and studied for their spectroscopic evidence and chemical behavior (Shimizu, Hayashi, & Teramura, 1986).

Structural and Conformational Studies

The structure, conformation, and hydrogen bonding characteristics of imidazolidine-2,4-diones, including this compound, have been explored to understand their molecular architecture. Studies have compared observed molecular structures with those calculated by density functional theory methods (Todorov et al., 2009).

Biological and Medicinal Research

This compound has also been researched in the context of its biological and medicinal applications. For example, certain hydantoin derivatives, which include this compound, have shown potential as cancer therapeutic agents. Studies have examined their anticancer properties and the mechanisms by which they induce apoptosis in leukemia cells (Kavitha et al., 2009).